1-Ethoxycarbonyl-3-(4-chloro-pyridin-2-yl)-thiourea

• IUPAC Name: ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
• InChI: InChI=1S/C9H10ClN3O2S/c1-2-15-9(14)13-8(16)12-7-5-6(10)3-4-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,16)
• InChI Key: ZFHHOZNZAFCDBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=S)NC1=NC=CC(=C1)Cl
• Molecular Formula: C9H10ClN3O2S
• Molecular Weight: 259.71 g/mol

Description

1-Ethoxycarbonyl-3-(4-chloro-pyridin-2-yl)-thiourea (1-ECCT) is an organosulfur compound that has been used in a variety of scientific research applications. The compound has been studied for its potential use in medicinal chemistry, biochemistry, and pharmacology. It has been used as a reagent in the synthesis of various compounds and has been found to have a variety of biological activities.

Scientific Research Applications

• Synthesis and Transformations in Heterocyclic Chemistry :

  • 3-Ethoxycarbonyl-2-isothiocyanatopyridine, a related compound, has been utilized in the synthesis of thiouretanes, thiosemicarbazides, thioamides, and thioureas. These compounds have applications in developing bicyclic and tricyclic systems, such as pyrido[2,3-d]pyrimidines and azolopyrido[2,3-d]pyrimidines (Urleb, Stanovnik, & Tiŝler, 1990).

• Molecular Docking and DNA Binding :

  • A study on a similar thiourea derivative, 1-(4-methoxyphenyl)-3-(pyridine-3-ylmethyl)thiourea, demonstrated its potential in molecular docking, DNA binding, and cytotoxicity studies. Such compounds can be significant in biochemistry and pharmacology (Mushtaque et al., 2016).

• Anticorrosive Properties :

  • Research has shown that derivatives of thiourea, like 1-(2-pyridyl)-2-thiourea, have anticorrosive properties for mild steel in acidic mediums. This suggests potential applications in material science and engineering (Zhang et al., 2018).

• Inhibitory Activity on Viruses :

  • Thiourea derivatives have been investigated for their inhibitory activity against human immunodeficiency virus type 1 reverse transcriptase, indicating their potential use in antiviral drug development (Heinisch, Matuszczak, Pachler, & Rakowitz, 1997).

• Cytotoxic Activity in Cancer Research :

  • Certain thiourea derivatives have shown cytotoxic activity against cancer cell lines, suggesting their use in cancer research and drug development (Eweas, Abdallah, & Hassan, 2014).

• Use in Flotation Processes in Mining :

  • N-propyl-N-ethoxycarbonyl thiourea (PECTU) has been used as a collector in the flotation process to concentrate copper minerals from refractory copper porphyry ores, highlighting its application in the mining industry (Guangyi et al., 2011).

Synthesis routes and methods

Procedure details

To a solution of 4-chloropyridin-2-amine (2.16 g, 16.8 mmol, Eq: 1.00) in dioxane (70 ml) was added O-ethyl carbonisothiocyanatidate (2.2 g, 1.9 ml, 16.8 mmol, Eq: 1.00) at 25° C. The resulting mixture was stirred for 2 hours at 25° C. The mixture was diluted with ethyl acetate and washed with water and brine, the organic layer was separated, dried over magnesium sulfate, filtrated and evaporated affording 1-ethoxycarbonyl-3-(4-chloro-pyridin-2-yl)-thiourea (4.02 g/92.1%) as a green waxy solid. MS: m/e=257.9 (M−H+)